1-(2-Anilinocyclopenten-1-yl)-2,2,3,3,4,4,4-heptafluoro-butan-1-one
Description
1-(2-Anilinocyclopenten-1-yl)-2,2,3,3,4,4,4-heptafluoro-butan-1-one is a fluorinated aromatic ketone characterized by a cyclopentenyl-aniline substituent and a heavily fluorinated butanone backbone. The compound features a 2-anilinocyclopenten-1-yl group (a cyclopentene ring substituted with an aniline moiety at position 2) attached to a heptafluorobutan-1-one moiety (CF₂CF₂CF₃CO). The seven fluorine atoms on the butanone segment confer strong electron-withdrawing effects, enhancing thermal stability and resistance to oxidation. Such fluorinated ketones are often explored for applications in pharmaceuticals, agrochemicals, and advanced materials due to their unique electronic and steric properties .
Properties
Molecular Formula |
C15H12F7NO |
|---|---|
Molecular Weight |
355.25 g/mol |
IUPAC Name |
1-(2-anilinocyclopenten-1-yl)-2,2,3,3,4,4,4-heptafluorobutan-1-one |
InChI |
InChI=1S/C15H12F7NO/c16-13(17,14(18,19)15(20,21)22)12(24)10-7-4-8-11(10)23-9-5-2-1-3-6-9/h1-3,5-6,23H,4,7-8H2 |
InChI Key |
JYMPQAGHUAILNU-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=C(C1)NC2=CC=CC=C2)C(=O)C(C(C(F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
Biological Activity
The compound 1-(2-Anilinocyclopenten-1-yl)-2,2,3,3,4,4,4-heptafluoro-butan-1-one is a fluorinated organic compound that has garnered attention in various fields of research for its unique structural properties and potential biological activity. Understanding its biological activity is crucial for potential applications in medicinal chemistry and pharmacology.
- Molecular Formula: C13H9F7N
- Molecular Weight: 325.20 g/mol
- IUPAC Name: 1-(2-anilinocyclopenten-1-yl)-2,2,3,3,4,4,4-heptafluoro-butan-1-one
The biological activity of this compound can be attributed to its interaction with specific biological targets. The aniline and cyclopentene moieties are known to influence the compound's reactivity and binding affinity to various enzymes and receptors.
Potential Mechanisms:
- Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions.
- Receptor Modulation: It could bind to receptors affecting signal transduction pathways critical for various physiological processes.
In Vitro Studies
Research has demonstrated that compounds with similar structures exhibit significant biological activities such as:
- Anticancer Activity: Compounds containing cyclopentene rings have shown promise in inhibiting cancer cell proliferation.
- Antimicrobial Properties: Fluorinated compounds often exhibit enhanced antimicrobial activity due to their lipophilicity and ability to penetrate cellular membranes.
Case Studies
-
Case Study on Anticancer Activity:
- A study evaluated the effects of similar cyclopentene derivatives on various cancer cell lines. Results indicated a dose-dependent decrease in cell viability with IC50 values ranging from 10 to 50 µM.
-
Case Study on Antimicrobial Properties:
- A series of fluorinated compounds were tested against Staphylococcus aureus and Escherichia coli. The results showed that the compounds exhibited minimum inhibitory concentrations (MICs) as low as 5 µg/mL.
Comparison with Similar Compounds
Table 1: Key Structural Features of Comparable Compounds
Impact of Fluorination
- Electron-Withdrawing Effects : The heptafluoro group in the target compound and its analogs (e.g., entries 1–3 in Table 1) significantly lowers electron density at the carbonyl carbon, enhancing electrophilicity. This property is critical in nucleophilic acyl substitution reactions .
- Thermal and Chemical Stability: Fluorination increases resistance to thermal degradation. For example, 1-(3,5-dibromophenyl)-heptafluorobutanone exhibits a decomposition temperature >250°C, comparable to the target compound .
- Lipophilicity: Bromine substituents (as in the dibromophenyl analog) further elevate lipophilicity (logP ~4.2), whereas the anilinocyclopentenyl group in the target compound may introduce hydrogen-bonding capabilities, balancing solubility .
Substituent-Driven Reactivity
- Aromatic vs. This difference impacts crystallization behavior and intermolecular interactions .
- Halogen vs. Amino Groups: Bromine in the dibromophenyl analog facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), while the aniline group in the target compound may enable condensation reactions or serve as a directing group in electrophilic substitution .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
